Cas no 873076-58-5 (9-(4-bromophenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(4-bromophenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 873076-58-5
• MF: C₁₈H₂₀BrN₅O₃
• MW: 434.28710269928
• CID: 5510693
• Update Time: 2025-07-08

9-(4-bromophenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 9-(4-bromophenyl)-6,7,8,9-tetrahydro-3-(2-methoxyethyl)-1-methyl-
• 9-(4-bromophenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C18H20BrN5O3/c1-21-15-14(16(25)24(18(21)26)10-11-27-2)23-9-3-8-22(17(23)20-15)13-6-4-12(19)5-7-13/h4-7H,3,8-11H2,1-2H3
• InChI Key： TURDJGGECJTROY-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=C(Br)C=C3)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Additional information on 9-(4-bromophenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

9-(4-Bromophenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No 873076-58-5)

The compound 9-(4-bromophenyl)-3-(2-methoxyethyl)-1-methyl-pyrimido[1,2-g]purine-2,4-dione (CAS No 873076-58-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of purine derivatives, which are well-known for their roles in various biological processes and as scaffolds for drug development. The molecule's structure incorporates a pyrimido[1,2-g]purine core with specific substituents that confer unique properties and reactivity.

Recent studies have highlighted the importance of pyrimido[1,2-g]purine derivatives in targeting specific biological pathways. For instance, research has shown that such compounds can modulate kinase activity, making them promising candidates for anti-cancer therapies. The presence of the 4-bromophenyl group in this compound suggests potential applications in receptor targeting and signal transduction modulation. Additionally, the 2-methoxyethyl substituent introduces hydrophilic properties that may enhance bioavailability and pharmacokinetic profiles.

The synthesis of 9-(4-bromophenyl)-3-(2-methoxyethyl)-1-methyl-pyrimido[1,2-g]purine-2,4-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the purine core through condensation reactions and subsequent functionalization to introduce the desired substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields.

Structural characterization of this compound has been performed using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into the molecule's conformational flexibility and stereochemistry. For example, X-ray crystallography has revealed a planar arrangement of the aromatic rings within the pyrimido[1,2-g]purine system, which is critical for its interactions with biological targets.

In terms of biological activity, this compound has shown selective inhibition against certain kinases involved in cancer progression. Preclinical studies have demonstrated its ability to suppress tumor growth in animal models without significant toxicity to normal cells. These findings underscore its potential as a lead compound for developing targeted therapies.

Furthermore, computational modeling studies have been conducted to predict the binding modes of this compound to its target proteins. Molecular docking simulations suggest that the bromophenyl group plays a pivotal role in stabilizing interactions within the active site of kinases. This insight is valuable for guiding further optimization efforts aimed at improving potency and selectivity.

It is also worth noting that the development of pyrimido[1,2-g]purine derivatives like CAS No 873076-58-5 represents a broader trend in medicinal chemistry toward designing molecules with complex architectures capable of engaging multiple binding sites or allosteric regions on target proteins.

In conclusion, 9-(4-bromophenyl)-3-(2-methoxyethyl)-1-methyl-pyrimido[1,2-g]purine-2,4-dione (CAS No 873076-58-5) stands as a prime example of how modern chemical synthesis and advanced characterization techniques can yield molecules with significant therapeutic potential. As research continues to uncover new applications for this compound and its analogs, it is likely to play an increasingly important role in drug discovery pipelines targeting complex diseases such as cancer.